Cas no 10139-04-5 (N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide)

N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide structure
10139-04-5 structure
Product Name:N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide
CAS No:10139-04-5
MF:C14H19NO6
MW:297.30376458168
MDL:MFCD00067651
CID:163756
PubChem ID:87574384
Update Time:2025-04-19

N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-((2R,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxytetrahydro-2H-pyran-3-yl)acetamide
    • Phenyl N-Acetyl-alpha-D-glucosaminide
    • a-D-Glucopyranoside, phenyl2-(acetylamino)-2-deoxy-
    • BETA-PHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
    • PHENYL 2-ACETAMIDO-2-DEOXY-α-D-GALACTOPYRANOSIDE
    • PHENYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GALACTOPYRANOSIDE
    • phenyl N-acetyl-A-D-glucosaminide
    • Phenyl N-Acetyl-α-D-glucosaMinide
    • Phenyl2-acetamido-2-deoxy-a-D-glucopyranoside
    • Phenyl-N-Acetyl-A-D
    • Phenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
    • PH-ALPHA-D-GALNAC
    • PH-ALPHA-D-GLCNAC
    • Phenyl-N-Acetyl-A-D-
    • PHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
    • PHENYL N-ACETYL-ALPHA-D-GALACTOSAMINIDE
    • SS-PHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
    • -2-phenoxytetrahydro-2H-pyran-3-yl)
    • N-[(2S,3S,4S,5S,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]acetamide
    • Phenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
    • phenyl-2-acetamido-2-deoxy-alpha-d-glucopyranoside
    • EINECS 233-393-4
    • SCHEMBL432365
    • 10139-04-5
    • DTXSID40906118
    • alpha-D-Glucopyranoside, phenyl 2-(acetylamino)-2-deoxy-
    • Phenyl 2-acetamido-2-deoxy-a-D-glucopyranoside
    • CHEBI:61628
    • phenyl alpha-N-acetyl-D-glucosaminide
    • NS00080899
    • P0130
    • Q27131215
    • N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxytetrahydro-2H-pyran-3-yl)acetamide
    • Epitope ID:141118
    • D91904
    • Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
    • phenyl 2-acetamido-2-deoxy-alpha-D-glucoside
    • ZUJDLWWYFIZERS-KSTCHIGDSA-N
    • N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]acetamide
    • N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide
    • MDL: MFCD00067651
    • Inchi: 1S/C14H19NO6/c1-8(17)15-11-13(19)12(18)10(7-16)21-14(11)20-9-5-3-2-4-6-9/h2-6,10-14,16,18-19H,7H2,1H3,(H,15,17)/t10-,11-,12-,13-,14+/m1/s1
    • InChI Key: ZUJDLWWYFIZERS-KSTCHIGDSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.12100
  • Monoisotopic Mass: 297.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 108

Experimental Properties

  • Color/Form: No available.
  • Melting Point: 241 °C
  • PSA: 108.25000
  • LogP: -0.60000
  • Solubility: No available.

N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide Security Information

  • WGK Germany:3
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)

N-(2R,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-ylacetamide Pricemore >>

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